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Compound of Interest

Compound Name: Zamifenacin

Cat. No.: B1682371 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and use of zamifenacin
solutions in a variety of in vitro experimental settings. Zamifenacin is a potent and selective

antagonist of the muscarinic M3 receptor, making it a valuable tool for studying cholinergic

signaling pathways and their roles in various physiological processes.

Chemical and Physical Properties
Zamifenacin is typically supplied as a solid, with the fumarate salt being a common form.

Proper characterization of the compound is essential for accurate solution preparation.
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Property Value Source(s)

Chemical Name

(3R)-1-[2-(1,3-Benzodioxol-5-

yl)ethyl]-3-

(diphenylmethoxy)piperidine

[1]

Alternative Names UK-76654 [1]

Molecular Formula C₂₇H₂₉NO₃ [2]

Molecular Weight 415.53 g/mol (free base) [2]

Molecular Weight (fumarate) 531.6 g/mol [3]

Form Solid

Purity >99%

Solubility
Zamifenacin exhibits good solubility in organic solvents but is poorly soluble in water. The

choice of solvent is critical for preparing stock solutions for in vitro experiments.

Solvent Solubility Source(s)

DMSO (Dimethyl Sulfoxide) Soluble up to 100 mM

Ethanol Soluble up to 25 mM

Water Insoluble

Mechanism of Action and Signaling Pathway
Zamifenacin is a selective antagonist of the muscarinic M3 acetylcholine receptor (M3R). The

M3R is a G-protein coupled receptor (GPCR) that primarily couples to Gq proteins. Upon

activation by an agonist like acetylcholine, the M3R initiates a signaling cascade that leads to

the activation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the

release of intracellular calcium (Ca2+) from the endoplasmic reticulum, leading to various

cellular responses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Vitro Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682371#zamifenacin-solution-preparation-for-in-
vitro-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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